Cas no 165748-22-1 (1,3-Propanediol, 1-[1-(phenylthio)cyclohexyl]-)

• Product name: 1,3-Propanediol, 1-[1-(phenylthio)cyclohexyl]-
• CAS No: 165748-22-1
• MF: C₁₅H₂₂O₂S
• MW: 266.398983478546
• CID: 1346039

1,3-Propanediol, 1-[1-(phenylthio)cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 1-[1-(phenylthio)cyclohexyl]-

• Inchi： 1S/C15H22O2S/c16-12-9-14(17)15(10-5-2-6-11-15)18-13-7-3-1-4-8-13/h1,3-4,7-8,14,16-17H,2,5-6,9-12H2
• InChI Key： ZUJXBEQQIJNKBV-UHFFFAOYSA-N
• SMILES： C(C1(SC2=CC=CC=C2)CCCCC1)(O)CCO

Computed Properties

• Exact Mass: 266.13416

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 448.5±15.0 °C(Predicted)
• PSA: 40.46
• pka: 14?+-.0.20(Predicted)